Cas no 7496-05-1 (6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI))

6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI) structure
7496-05-1 structure
Product Name:6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI)
CAS No:7496-05-1
MF:C18H16O
MW:248.319045066833
CID:575317
PubChem ID:348345
Update Time:2025-04-19

6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI)
    • AC1Q6ABZ; 6-Azaequilenin; C15325; (+-)-6-oxo-(4brH.10bcH)-4b.5.6.10b.11.12-hexahydro-chrysene; KST-1A4828; AC1L5PBH; CTK4I6396; (3as,11as)-11a-methyl-2,3,3a,10,11,11a-hexahydro-1h-cyclopenta[i]phenanthridine-1,7(5h)-dione; AR-1A4017; (+-)-6-Aza-equilenin; (+)-6-nitro-(1R,4S)-1,2,3,4-tetrahydro-1,4-epiazano-naphthalene-9-carboxylic acid tert-butyl ester; NSC77618;
    • 4b,10b,11,12-Tetrahydro-6(5H)-chrysenone
    • 5,10b,11,12-tetrahydro-4bH-chrysen-6-one
    • 7496-05-1
    • NSC 407613
    • DTXSID50964163
    • CHEMBL1993947
    • NSC407613
    • 4b,10b,11,12-Tetrahydrochrysen-6(5H)-one
    • 4912-55-4
    • NSC-407613
    • NCI60_003888
    • Inchi: 1S/C18H16O/c19-18-11-17-13-6-2-1-5-12(13)9-10-15(17)14-7-3-4-8-16(14)18/h1-8,15,17H,9-11H2
    • InChI Key: IMCFKEKBLFADHG-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C2CCC3C=CC=CC=3C2C1

Computed Properties

  • Exact Mass: 248.12018
  • Monoisotopic Mass: 248.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 4.08660

6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI) Related Literature

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